Cas no 175135-25-8 (2-(Allylthio)nicotinic acid)
2-(Allylthio)nicotinic acid is a sulfur-containing nicotinic acid derivative characterized by the presence of an allylthio substituent at the 2-position of the pyridine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and functionalized pyridine derivatives. The allylthio group offers reactivity for further modifications, such as thiol-ene click chemistry or nucleophilic substitution reactions. Its structural features make it valuable in pharmaceutical and agrochemical research, where nicotinic acid scaffolds are often explored for bioactive molecule development. The compound's balanced polarity ensures reasonable solubility in common organic solvents, facilitating its handling in synthetic applications.
2-(Allylthio)nicotinic acid structure
Product Name:2-(Allylthio)nicotinic acid
CAS No:175135-25-8
MF:C9H9NO2S
MW:195.238260984421
MDL:MFCD00051681
CID:92095
PubChem ID:1810568
Update Time:2025-05-28
2-(Allylthio)nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(ALLYLTHIO)NICOTINIC ACID
- 2-(Allylmercapto)nicotinicacid
- 2-(Allylthio)pyridine-3-carboxylicacid
- 2-prop-2-enylsulfanylpyridine-3-carboxylic acid
- 2-(3-BROMOPROPOXY)-5-CHLOROBENZALDEHYDE
- 2-prop-2-enylthiopyridine-3-carboxylic acid
- LABOTEST-BB LT00453657
- 2-(prop-2-en-1-ylsulfanyl)pyridine-3-carboxylic acid
- Maybridge1_001317
- Oprea1_345398
- MLS000095769
- 2-(Allylmercapto)nicotinic acid
- HMS545D19
- HMS2435A03
- STR06487
- SBB028520
- VP15181
- RP04015
- OR21409
- SMR000031317
- R
- MFCD00051681
- 175135-25-8
- CCG-200044
- 3-Pyridinecarboxylic acid, 2-(2-propenylthio)-
- 2-(Allylthio)nicotinicacid
- SCHEMBL5226592
- DTXSID40365246
- CHEMBL1433268
- FT-0608722
- W-206087
- 3-Pyridinecarboxylic acid, 2-(2-propen-1-ylthio)-
- CS-0448644
- AKOS000188793
- DB-044009
- AI-204/31702064
- 2-(allylsulfanyl)nicotinic acid
- G77663
- 2-(Allylthio)nicotinic acid
-
- MDL： MFCD00051681
- Inchi： 1S/C9H9NO2S/c1-2-6-13-8-7(9(11)12)4-3-5-10-8/h2-5H,1,6H2,(H,11,12)
- InChI Key： KSBMXXMQUGZNSF-UHFFFAOYSA-N
- SMILES： S(CC=C)C1C(C(=O)O)=CC=CN=1
Computed Properties
- Exact Mass: 195.03500
- Monoisotopic Mass: 195.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 75.5
Experimental Properties
- Color/Form: Cream crystalline powder
- Density: 1.28
- Melting Point: 147 °C
- Boiling Point: 336.2°Cat760mmHg
- Flash Point: 336.2°Cat760mmHg
- Refractive Index: 1.605
- PSA: 75.49000
- LogP: 2.05790
- Solubility: Slightly soluble in water
2-(Allylthio)nicotinic acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(Allylthio)nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-LN495-1g |
2-(Allylthio)nicotinic acid |
175135-25-8 | 98% | 1g |
￥299.0 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A305188-1g |
2-(Allylthio)nicotinic acid |
175135-25-8 | 98% | 1g |
¥204.90 | 2023-09-04 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A46880-1g |
2-prop-2-enylsulfanylpyridine-3-carboxylic acid |
175135-25-8 | 98% | 1g |
¥178.0 | 2023-09-08 | |
| abcr | AB178302-5 g |
2-(Allylthio)nicotinic acid, 98%; . |
175135-25-8 | 98% | 5g |
€75.90 | 2023-05-07 | |
| Matrix Scientific | 127683-1g |
2-(Allylthio)nicotinic acid, >95% |
175135-25-8 | >95% | 1g |
$86.00 | 2023-09-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A849391-1g |
2-(Allylthio)nicotinic acid |
175135-25-8 | 98% | 1g |
￥220.00 | 2022-01-11 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L07090-5g |
2-(Allylthio)nicotinic acid, 98% |
175135-25-8 | 98% | 5g |
￥1405.00 | 2023-03-15 | |
| Key Organics Ltd | STR06487-1MG |
2-(Allylthio)nicotinic acid |
175135-25-8 | >95% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | STR06487-5MG |
2-(Allylthio)nicotinic acid |
175135-25-8 | >95% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | STR06487-10MG |
2-(Allylthio)nicotinic acid |
175135-25-8 | >95% | 10mg |
£63.00 | 2025-02-09 |
2-(Allylthio)nicotinic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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